Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Quantitative Comparison of Diclofenac
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Compound Focus: Diclofenac Diethylamine

CAS No.: 78213-16-8

Cat. No.: S572436

The following table summarizes key performance data from scientific studies on various diclofenac
formulations. Note that the "transdermal patch" data is inferred from research on advanced patch prototypes,

not a commercially available 1.3% diclofenac epolamine patch.

Formulation Diclofenac Drug . o Study
Type Salt | Type Concentration Key Permeation Findings Type &
Model
Hydrogel Diclofenac 1% Cumulative absorption after 5h Ex vivo,
Sodium was ~10x that of a 1.16% DDEA human
emulsion gel and ~2x that of a skin [1]
2.32% DDEA emulsion gel [1].
Emulgel Diclofenac 1% Showed significantly greater Ex vivo,
Sodium extent of drug permeation and human
retention in human skin compared  skin [2]
to other formulations (e.g., gel,
ointment) [2].
Emulsion Diclofenac 1.16% Exhibited statistically significant EX vivo,
(DDEA) Diethylamine higher permeation at 24h (554 human
(DDEA) ng/cm?) vs. a 5% diclofenac skin [3]

sodium gel (361 ng/cm?); 7-fold
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Formulation Diclofenac Drug ) o Study
. Key Permeation Findings Type &
Type Salt | Type Concentration
Model
higher percentage of applied dose
permeated [3].
Gel (High Diclofenac 5% Lower cumulative absorption (361  Ex vivo,
Concentration) Sodium ng/cm?) and percentage of human
applied dose permeated (0.077%)  skin [3]
compared to a 1.16% DDEA
emulsion, despite higher drug
concentration [3].
Nanofiber Patch  Diclofenac N/S Demonstrated controlled release Ex vivo,
(Prototype) Diethylamine and enhanced skin permeation of  rat skin

DDEA when combined with
penetration enhancers (farnesol,
nerolidol) [4].

Abbreviations: DDEA (Diclofenac Diethylamine); N/S (Not Specified).

Detailed Experimental Data and Protocols

For a deeper understanding, here are the methodologies and findings from the key studies cited.

Human Skin Permeation: Hydrogel vs. Emulsion Gels

[4]

e Objective: To compare the ex vivo transdermal flux of three topical diclofenac formulations [1].

¢ Protocol:

[¢]

[e]

[e]

o

validated HPLC [1].
¢ Key Findings:

Skin Model: Human abdominal skin, dermatomed to ~500 ym [1].
Method: Franz diffusion cells, receptor compartment maintained at 32°C [1].
Application: ~200 mg of test formulation applied to donor cell [1].

Analysis: Receptor medium sampled over 48 hours; diclofenac concentration determined by
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o The 1% diclofenac sodium hydrogel showed a faster onset and greater absorption rate than the
emulsion gels (DDEA 1.16% and 2.32%) [1].

o Raman spectroscopy indicated that the homogeneous mixture of the hydrogel may contribute to
its superior performance compared to the non-homogeneous emulsion gels [1].

Human Skin Permeation: Emulsion (DDEA) vs. High-
Concentration Gel

¢ Objective: To compare the skin permeability of a 1.16% DDEA emulsion and a 5% diclofenac sodium
gel [3].
e Protocol:

o Skin Model: Ex vivo human abdominal skin, dermatomed to ~400 um; barrier integrity
confirmed [3].

o Method: Franz diffusion cells, static type, maintained at 32°C [3].

o Application: Single, fixed dose of 10 mg/cm? applied to 0.64 cm? skin area [3].

o Analysis: Receptor fluid sampled over 24h; diclofenac quantified by LC-MS/MS [3].

¢ Key Findings:

o The 1.16% DDEA emulsion had 54% higher cumulative absorption than the 5% diclofenac
sodium gel, demonstrating that a higher drug concentration does not guarantee better
absorption [3].

o Formulation characteristics: The DDEA emulsion had lower viscosity (10.29 Pa.s) than the
Na gel (24.82 Pa.s), which may influence spreadability and drug release [3].

Advanced Patch Development: Nanofiber Formulations

e Objective: To formulate and evaluate nanofibers loaded with DDEA for use as a transdermal patch
[4].
e Protocol:
o Formulation: Diclofenac diethylamine nanofibers prepared using electrospinning with EC
and PVA polymers, with/without penetration enhancers (farnesol, nerolidol) [4].
o Analysis:
= Drug State: DSC and XRD analyses confirmed the transition of crystalline DDEA to an
amorphous state within the nanofiber matrix, enhancing solubility and release [4].
= Release & Permeation: Drug release and permeation rates were tested using Franz
diffusion cells with cellophane membranes and rat skin [4].
¢ Key Findings:
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o The incorporation of penetration enhancers produced uniform, bead-free nanofibers and
positively influenced drug release and skin permeation [4].

o The combination of EC and PVA polymers with a penetration enhancer is promising for creating
effective DDEA transdermal patches [4].

Experimental Workflow for Formulation Comparison

The diagram below outlines a generalized experimental workflow for comparing transdermal formulations,

based on the methodologies cited.
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Key Insights for Drug Development Professionals

¢ Formulation Supersedes Concentration: A lower-concentration, well-designed emulsion (DDEA
1.16%) can outperform a higher-concentration gel (Na 5%) in terms of total skin permeation. This
highlights that excipient composition, salt form, and microstructure (Q3) are critical factors beyond
quantitative (Q1) and qualitative (Q2) sameness [2] [3].
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e Salt Form and Vehicle Matter: Diclofenac diethylamine in an emulsion vehicle demonstrated
favorable permeation. Furthermore, research into patches shows that formulating DDEA into
amorphous nanofibers can enhance release and permeation profiles [3] [4].

e Systemic Exposure is Lower with Topicals: A clinical study found that systemic exposure with a
1% diclofenac sodium gel was 5- to 17-fold lower than with oral diclofenac, resulting in less
pronounced systemic effects [5]. This is a key consideration for balancing efficacy and safety.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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